2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol

• Molecular Formula: C10H7N3O3S
• Molecular Weight: 249.25 g/mol
• IUPAC Name: 2-(3-nitropyridin-2-yl)sulfanylpyridin-3-ol
• InChI: InChI=1S/C10H7N3O3S/c14-8-4-2-6-12-10(8)17-9-7(13(15)16)3-1-5-11-9/h1-6,14H
• InChI Key: UYJCQPBJQZKLPI-UHFFFAOYSA-N
• SMILES: C1=CC(=C(N=C1)SC2=C(C=CC=N2)O)[N+](=O)[O-]

Description

2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol, also known as Nitrosofen, is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol is not fully understood. However, studies have shown that 2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol can inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). 2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that 2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol can inhibit the production of reactive oxygen species (ROS) and nitric oxide (NO). 2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol has also been shown to reduce the expression of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). In vivo studies have shown that 2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol can reduce inflammation and oxidative stress in animal models of arthritis and colitis.

Advantages and Limitations for Lab Experiments

2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol has several advantages for lab experiments. It is stable under normal laboratory conditions and can be easily synthesized using different methods. 2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol is also relatively inexpensive compared to other compounds with similar properties. However, 2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol has some limitations for lab experiments. It is insoluble in water and requires the use of organic solvents for its preparation and storage. 2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol is also sensitive to light and can degrade over time.

Future Directions

There are several future directions for research on 2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol. One area of research is the development of new synthesis methods that can improve the yield and purity of 2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol. Another area of research is the investigation of the mechanism of action of 2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol and its potential targets. Further studies are also needed to evaluate the safety and efficacy of 2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol in different disease models and to identify potential drug interactions. Finally, research is needed to explore the potential applications of 2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol in agriculture and environmental science.

Synthesis Methods

2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol can be synthesized using different methods. One of the most common methods involves the reaction of 2-chloro-3-nitropyridine with thiourea in the presence of potassium hydroxide. The resulting product is then treated with sodium hydroxide to yield 2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol. Other methods include the reaction of 2-chloro-3-nitropyridine with sodium sulfide and the reaction of 2-chloro-3-nitropyridine with sodium hydrosulfide.

Scientific Research Applications

2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, 2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. In agriculture, 2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol has been used as a pesticide to control pests and diseases in crops. In environmental science, 2-({3-Nitro-2-pyridinyl}sulfanyl)-3-pyridinol has been studied for its potential to degrade pollutants in soil and water.